Cas no 923690-56-6 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 923690-56-6
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5515583
• Update Time: 2025-06-13

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2-(2-methoxyphenoxy)acetamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C21H21ClN2O3S/c1-14-19(28-21(24-14)15-7-9-16(22)10-8-15)11-12-23-20(25)13-27-18-6-4-3-5-17(18)26-2/h3-10H,11-13H2,1-2H3,(H,23,25)
• InChI Key： WNTXVTUPJADLTD-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide

Introduction to N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 923690-56-6)

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide, identified by its CAS number 923690-56-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation into its pharmacological properties.

The compound's structure consists of a thiazole ring, which is a key pharmacophore in many bioactive molecules. Thiazole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 4-chlorophenyl and 1,3-thiazol-5-yl substituents contribute to the molecule's unique chemical profile, enhancing its interactions with biological targets. The amide functional group at the terminus of the molecule further modulates its pharmacokinetic behavior, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. By leveraging molecular modeling techniques, researchers can simulate the interactions between N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide and various biological receptors. These simulations have hinted at potential binding affinities with enzymes and receptors involved in critical metabolic pathways, suggesting that this compound may exhibit therapeutic effects in conditions such as inflammation and neurodegeneration.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes known to be involved in disease pathways. For instance, preliminary data suggests that N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide may interact with targets associated with inflammatory responses, potentially offering a novel approach to modulate these pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions. The introduction of the 4-chlorophenyl and 1,3-thiazol-5-yl groups necessitates specialized synthetic strategies to ensure regioselectivity and high yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core thiazole scaffold, demonstrating the synthetic prowess required to develop such complex molecules.

The role of functional groups like the amide and methoxy substituents cannot be overstated. These groups not only contribute to the molecule's overall shape but also influence its solubility and metabolic stability. The amide group, in particular, is known for its ability to form hydrogen bonds with biological targets, enhancing binding affinity. Meanwhile, the methoxy group can affect electron distribution within the molecule, influencing reactivity and interactions with other molecules.

Ongoing research aims to optimize the pharmacological properties of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide. By employing structure-based drug design principles, scientists are modifying various substituents to improve potency and selectivity. These efforts are complemented by high-throughput screening assays that allow rapid evaluation of large libraries of compounds for their biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and receptor interactions. Additionally, it serves as a scaffold for developing new analogs with enhanced properties. The versatility of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide underscores its importance in both academic research and industrial drug development.

In conclusion, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 923690-56-6) is a compound with immense potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to play a significant role in the development of next-generation drugs.